Methyl 2-(chloromethyl)-1,3-benzoxazole-7-carboxylate

• IUPAC Name: methyl 2-(chloromethyl)-1,3-benzoxazole-7-carboxylate
• InChI: InChI=1S/C10H8ClNO3/c1-14-10(13)6-3-2-4-7-9(6)15-8(5-11)12-7/h2-4H,5H2,1H3
• InChI Key: XAAGAULNTJDYOB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2C(=CC=C1)N=C(O2)CCl
• Molecular Formula: C10H8ClNO3
• Molecular Weight: 225.63 g/mol

Description

“Methyl 2-(chloromethyl)-1,3-benzoxazole-7-carboxylate” is likely a derivative of benzoxazole, which is a heterocyclic compound with a benzene ring fused to an oxazole ring. The “methyl 2-(chloromethyl)” part suggests that there is a methyl group and a chloromethyl group attached to the benzoxazole core.

Molecular Structure Analysis

The molecular structure of this compound would likely be planar due to the benzoxazole core. The presence of the chloromethyl group could introduce some steric hindrance.

Chemical Reactions Analysis

As a chloromethyl compound, it could potentially undergo nucleophilic substitution reactions. The chlorine atom is a good leaving group, making the carbon it’s attached to susceptible to attack by nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and functional groups. As a chloromethyl derivative, it would likely be a liquid at room temperature. It might also be sensitive to moisture.

Mechanism of Action

Target of Action

Similar compounds, such as thiazoles, have been found to exhibit diverse biological activities . They have been reported to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that benzylic halides, such as this compound, typically react via an sn1 or sn2 pathway, depending on the classification of the alkyl halide portion of the molecule .

Biochemical Pathways

Phenolics, terpenoids, and alkaloids, which are major classes of plant secondary metabolites, are biosynthesized by four major biochemical pathways, including the malonic acid pathway, the shikimate pathway, the methyl erythritol phosphate (mep) pathway, and the mevalonic acid (mva) pathway . It’s possible that Methyl 2-(chloromethyl)-1,3-benzoxazole-7-carboxylate might interact with these or similar pathways.

Result of Action

Similar compounds have been reported to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Safety and Hazards

Chloromethyl compounds can be hazardous. They can cause severe skin burns and eye damage, and may be toxic if inhaled. It’s important to handle such compounds with appropriate safety measures.

Future Directions

The future directions for this compound would depend on its potential applications. It could be used as an intermediate in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals or materials.